5-(4,6-Dichlorotriazinyl)aminofluorescein
5-(4,6-Dichlorotriazinyl)aminofluorescein
5-DTAF is a fluorescent probe that reactive with proteins. Unlike other reactive fluoresceins, 5-DTAF not only reacts with amino groups, but also reacts with thiol groups and even directly reacts with hydroxy groups such as polysaccharides and other alcohols in aqueous solution at pH above 9
Brand Name:
Vulcanchem
CAS No.:
51306-35-5
VCID:
VC0148997
InChI:
InChI=1S/C23H12Cl2N4O5/c24-20-27-21(25)29-22(28-20)26-10-1-4-14-13(7-10)19(32)34-23(14)15-5-2-11(30)8-17(15)33-18-9-12(31)3-6-16(18)23/h1-9,30-31H,(H,26,27,28,29)
SMILES:
C1=CC2=C(C=C1NC3=NC(=NC(=N3)Cl)Cl)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O
Molecular Formula:
C23H12Cl2N4O5
Molecular Weight:
495.3 g/mol
5-(4,6-Dichlorotriazinyl)aminofluorescein
CAS No.: 51306-35-5
Reference Standards
VCID: VC0148997
Molecular Formula: C23H12Cl2N4O5
Molecular Weight: 495.3 g/mol
| CAS No. | 51306-35-5 |
|---|---|
| Product Name | 5-(4,6-Dichlorotriazinyl)aminofluorescein |
| Molecular Formula | C23H12Cl2N4O5 |
| Molecular Weight | 495.3 g/mol |
| IUPAC Name | 6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one |
| Standard InChI | InChI=1S/C23H12Cl2N4O5/c24-20-27-21(25)29-22(28-20)26-10-1-4-14-13(7-10)19(32)34-23(14)15-5-2-11(30)8-17(15)33-18-9-12(31)3-6-16(18)23/h1-9,30-31H,(H,26,27,28,29) |
| Standard InChIKey | HWQQCFPHXPNXHC-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1NC3=NC(=NC(=N3)Cl)Cl)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
| Canonical SMILES | C1=CC2=C(C=C1NC3=NC(=NC(=N3)Cl)Cl)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
| Description | 5-DTAF is a fluorescent probe that reactive with proteins. Unlike other reactive fluoresceins, 5-DTAF not only reacts with amino groups, but also reacts with thiol groups and even directly reacts with hydroxy groups such as polysaccharides and other alcohols in aqueous solution at pH above 9 |
| Related CAS | 21811-74-5 (mono-hydrochloride) 68425-77-4 (di-hydrochloride) |
| Synonyms | 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)fluorescein 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)fluorescein, dihydrochloride 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)fluorescein, monohydrochloride 5-(4,6-dichlorotriazinyl)aminofluorescein DTAF |
| PubChem Compound | 123934 |
| Last Modified | Nov 11 2021 |
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